2-[(2E)-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid

• Molecular Formula: C10H10N2O4S3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 2-[(2E)-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C10H10N2O4S3/c1-2-11-8(16)7(19-10(11)17)9-12(3-6(14)15)5(13)4-18-9/h2-4H2,1H3,(H,14,15)/b9-7+
• InChI Key: ZWDXGFNMAMHQIR-VQHVLOKHSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\2/N(C(=O)CS2)CC(=O)O)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=C2N(C(=O)CS2)CC(=O)O)SC1=S

Description

The compound 2-[(2E)-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid is a bis-thiazolidinone derivative characterized by two fused thiazolidinone rings. Its structure includes:

• A central 4-oxo-2-sulfanylidene-1,3-thiazolidine core substituted with a 3-ethyl group.
• A conjugated (2E)-ylidene linkage connecting the two heterocyclic rings.

This compound belongs to the rhodanine-derived thiazolidinone family, known for diverse pharmacological applications, including antimicrobial, antiviral, and antidiabetic activities . Its structural complexity allows for interactions with biological targets via hydrogen bonding (via the sulfanylidene and oxo groups) and hydrophobic interactions (via the ethyl substituent) .

Comparison with Similar Compounds

Key Observations :

• Hydroxyl groups () increase polarity, favoring aqueous solubility.
• Acetic Acid vs. Esters : The target compound’s free carboxylic acid group (vs. methyl esters in ) may improve binding to charged biological targets, such as enzymes involved in glucose metabolism .

Trends :

• Thia-Michael Addition: A common strategy for constructing thiazolidinone cores ().
• Cyclization: Critical for forming the fused thiazolidinone rings in the target compound.

Critical Analysis :

• Anti-T. gondii Activity : Chlorophenyl derivatives () show specificity for parasitic targets, likely due to hydrophobic interactions with membrane-bound enzymes.
• Thermal Stability: Incorporation of thiazolidinones into polymers () demonstrates utility beyond pharmacology, highlighting the versatility of this scaffold.

Q & A

Basic Research Questions

Q. What established methods are used to synthesize 2-[(2E)-2-(3-ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-4-oxo-1,3-thiazolidin-3-yl]acetic acid?

• Methodology :

• Stepwise condensation : React thiosemicarbazide derivatives with chloroacetic acid under reflux conditions using sodium acetate as a catalyst. Solvent systems (e.g., DMF-acetic acid) and temperature control (70–100°C) are critical for yield optimization .
• Microwave-assisted synthesis : Reduces reaction time by 50–70% compared to conventional reflux, enhancing efficiency while maintaining purity (>95%) .
• Purification : Recrystallization from ethanol-DMF mixtures or column chromatography (silica gel, ethyl acetate/hexane eluent) ensures high purity (>98%) .
  • Analytical validation : Thin-layer chromatography (TLC, Rf = 0.3–0.5 in ethyl acetate) and NMR (δ 2.5–3.5 ppm for thiazolidinone protons) confirm intermediate formation .

Q. How is the compound structurally characterized?

• Key techniques :

• NMR spectroscopy : ¹H and ¹³C NMR identify the thiazolidinone ring (δ 170–180 ppm for carbonyl carbons) and sulfanylidene group (δ 120–130 ppm) .
• Mass spectrometry (HRMS) : Molecular ion peaks [M+H]+ at m/z 439.2 confirm the molecular formula C₁₅H₁₄N₂O₃S₃ .
• X-ray crystallography : Resolves Z/E isomerism in the thiazolidin-5-ylidene moiety (bond angles ~120° for conjugated double bonds) .

Q. Which functional groups govern its reactivity and biological activity?

• Critical groups :

• Thiazolidinone rings : Participate in hydrogen bonding with biological targets (e.g., enzyme active sites) .
• Sulfanylidene (C=S) : Enhances electrophilicity, enabling nucleophilic attacks in cross-coupling reactions .
• Acetic acid side chain : Improves solubility in aqueous buffers (logP ~1.2) and facilitates salt formation (e.g., sodium salts for bioavailability) .

Advanced Research Questions

Q. How can reaction conditions be optimized for scalable synthesis?

• Strategies :

• Continuous flow reactors : Achieve 85% yield with residence times <30 minutes, reducing batch variability .
• Catalyst screening : Triethylamine or DBU improves cyclization efficiency (turnover frequency = 12 h⁻¹) .
• Solvent optimization : Ethanol-water mixtures (4:1 v/v) reduce byproduct formation (<5%) compared to pure DMF .

Q. How to resolve contradictions in reported biological activity data?

• Approach :

• Comparative SAR studies : Modifying the 3-ethyl or 4-oxo groups alters cytotoxicity (IC₅₀ ranges from 2–50 μM in leukemia cells) .
• Targeted assays : Use isoform-specific enzymes (e.g., COX-2 vs. COX-1 inhibition) to clarify anti-inflammatory mechanisms .
• Metabolic stability testing : Hepatic microsome assays reveal rapid glucuronidation of the acetic acid moiety, explaining variability in in vivo efficacy .

Q. What computational methods predict interactions with biological targets?

• Tools :

• Molecular docking (AutoDock Vina) : Predicts binding to PPAR-γ (ΔG = -9.2 kcal/mol) via thiazolidinone ring interactions .
• DFT calculations : Identify electrophilic regions (Fukui indices >0.1) prone to nucleophilic attack in the sulfanylidene group .
• MD simulations : Stability of ligand-protein complexes (RMSD <2 Å over 100 ns) validates target engagement .

Q. Which analytical methods ensure purity and stability in pharmacological studies?

• Protocols :

• HPLC-PDA : Retention time = 8.2 min (C18 column, acetonitrile/0.1% TFA gradient) with UV λmax = 280 nm .
• Forced degradation studies : Acidic conditions (0.1 M HCl) hydrolyze the thiazolidinone ring (t₁/₂ = 4 h), necessitating pH-controlled formulations .
• LC-MS/MS : Quantifies degradation products (e.g., acetic acid derivatives) at ppm levels in plasma .

Q. How to design derivatives with enhanced target selectivity?

• Design principles :

• Substituent effects : Electron-withdrawing groups (e.g., -Cl) at the 4-position increase COX-2 inhibition (IC₅₀ = 1.8 μM vs. 15 μM for unsubstituted analogs) .
• Bioisosteric replacement : Replacing the sulfanylidene with a carbonyl group reduces cytotoxicity (IC₅₀ >100 μM) but retains anti-inflammatory activity .
• Hybrid molecules : Conjugation with pyridine (logD = 0.9) improves blood-brain barrier penetration for neuroinflammation studies .